Naphthol AS-BI
Overview
Description
Naphthol AS-BI (7-Bromo-3-hydroxy-2-naphtho-o-anisidine) is a substituted naphthol . It can be used as a substrate to determine alkaline and acid phosphatase . It is also used to determine the activity of acid phosphatase in single cells .
Molecular Structure Analysis
Naphthol AS-BI is a substituted naphthol . The type and position of a substituent influence the reactivity and properties . Some molecules could exhibit intramolecular O–H–O interactions .Chemical Reactions Analysis
Naphthol AS-BI phosphate is converted to Naphthol AS-BI (N-ASBI) which displays excitation/emission spectra of 405/515 nm, respectively . The type and position of a substituent on 1-naphthols influence the reactivity and properties .Physical And Chemical Properties Analysis
Naphthols are typically solid at room temperature, with varying melting points depending on the specific isomer . They exhibit phenolic properties due to the hydroxyl group, making them reactive in various chemical reactions, including coupling and electrophilic aromatic substitution .Scientific Research Applications
Determination of Alkaline and Acid Phosphatase
Naphthol AS-BI can be used as a substrate to determine alkaline and acid phosphatase . This application is particularly useful in biochemistry and medical research, where these enzymes play crucial roles in various biological processes.
Detection of Osteoclast Activity
Naphthol AS-BI phosphate is used in tartrate-resistant acid phosphatase (TRAP) staining to detect osteoclast activity . Osteoclasts are cells that break down bone tissue, and their activity is important in the study of bone diseases like osteoporosis.
Investigation of Acid Phosphatase in Neoplastic Lymphoid Cells
The compound has been used to investigate the subcellular localization of acid phosphatase (AcP) in various immunologically-defined neoplastic lymphoid cells . This research can provide insights into the development and progression of lymphoid cancers.
Multifunctional Material Systems (MFMS)
1-Naphthols, including Naphthol AS-BI, have been studied for their potential use in multifunctional material systems (MFMS) . These materials exhibit additional functions apart from their primary mechanical properties, such as energy accumulation and sensing .
Anti-Corrosion Materials
1-Naphthols, including Naphthol AS-BI, have been suggested as potential anti-corrosion materials . The high stability of the aromatic structure coupled with the polarity given by the substituents makes them suitable for this application .
Nonlinear Optical (NLO) Devices
1-Naphthols, including Naphthol AS-BI, have been identified as very good materials for nonlinear optical (NLO) devices due to their high stability and polarity . This makes them potentially useful in the development of advanced optical technologies.
Safety and Hazards
Future Directions
Naphthol AS-BI has potential applications in the detection of alkaline phosphatase-labeled cells . It produces an intense red product that is insoluble in alcohols as well as aqueous solutions and is compatible with a range of histochemical stains . This could stimulate researchers to design new strategies for the further exploitation of Naphthol AS-BI .
Mechanism of Action
Target of Action
Naphthol AS-BI primarily targets β-glucuronidase , an enzyme that plays a crucial role in the metabolism of glucuronides . Glucuronides are substances produced in the body during the process of glucuronidation, an essential part of the detoxification system of the body.
Mode of Action
Naphthol AS-BI acts as a substrate for β-glucuronidase . In the presence of this enzyme, Naphthol AS-BI undergoes a reaction that results in the production of a bright red effect after staining biological tissues . This property makes it useful in various biological and medical applications, particularly in histochemical staining techniques to visualize the presence and distribution of β-glucuronidase.
Biochemical Pathways
The interaction of Naphthol AS-BI with β-glucuronidase can be seen in the context of the broader glucuronidation pathway. This pathway is part of the body’s phase II biotransformation processes, which aim to make substances more water-soluble and thus easier to excrete. When Naphthol AS-BI is introduced into this pathway as a substrate for β-glucuronidase, it can help visualize the activity of this enzyme .
Result of Action
The primary result of Naphthol AS-BI’s action is the production of a bright red stain in tissues where β-glucuronidase is active . This staining is a result of the interaction between Naphthol AS-BI and β-glucuronidase, and it allows for the visualization of the enzyme’s distribution and activity within the tissue .
Action Environment
The action of Naphthol AS-BI can be influenced by various environmental factors. For instance, the staining reaction is dependent on the pH of the environment, with optimal activity observed at a high pH value . Additionally, the temperature can also impact the efficacy of the staining, with lower temperatures generally favoring the reaction .
properties
IUPAC Name |
7-bromo-3-hydroxy-N-(2-methoxyphenyl)naphthalene-2-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14BrNO3/c1-23-17-5-3-2-4-15(17)20-18(22)14-9-12-8-13(19)7-6-11(12)10-16(14)21/h2-10,21H,1H3,(H,20,22) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIEINYQEXWLMCU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)C2=C(C=C3C=CC(=CC3=C2)Br)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14BrNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3061637 | |
Record name | 2-Naphthalenecarboxamide, 7-bromo-3-hydroxy-N-(2-methoxyphenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3061637 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
372.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Naphthol AS-BI | |
CAS RN |
1237-75-8 | |
Record name | 7-Bromo-3-hydroxy-N-(2-methoxyphenyl)-2-naphthalenecarboxamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1237-75-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | AI 3-50089 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001237758 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Naphthol AS-BI | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=367089 | |
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Record name | 2-Naphthalenecarboxamide, 7-bromo-3-hydroxy-N-(2-methoxyphenyl)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2-Naphthalenecarboxamide, 7-bromo-3-hydroxy-N-(2-methoxyphenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3061637 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-bromo-2-hydroxy-N-o-hydroxyphenylnaphthalene-3-carboxamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.013.619 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | Naphthol AS-BI | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/V2TG9VZA3M | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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